3-Ethyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one

• IUPAC Name: 3-ethyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C17H14N4O2S2/c1-2-21-16(22)11-6-3-4-7-12(11)18-17(21)25-10-14-19-15(20-23-14)13-8-5-9-24-13/h3-9H,2,10H2,1H3
• InChI Key: NCSFECPQCGRBGB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H14N4O2S2
• Molecular Weight: 370.5 g/mol

Description

“3-Ethyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one” is a synthetic organic compound. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using single crystal X-ray diffraction methods. The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Chemical Reactions Analysis

Thiophene-based analogs have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. They are remarkably effective compounds both with respect to their biological and physiological functions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For instance, the yield of a similar compound was reported to be 1.20 g (98%), appearing as a yellow powder, with a melting point of 188–190°С.

Scientific Research Applications

Antithrombotic Agents

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Antitumor Activity

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Medicinal Chemistry

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Organic Synthesis

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Computational Chemistry

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Mechanism of Action

While the specific mechanism of action for “3-Ethyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one” is not mentioned in the sources, thiophene-based analogs have been reported to possess a wide range of therapeutic properties.

Future Directions

Thiophene and its derivatives are attracting great interest in industry as well as academia. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, it seems to be a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.